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Compound of Interest

Compound Name: Bis(trimethylsilyl) phosphite

CAS No.: 3663-52-3

Cat. No.: B1370114 Get Quote

Bis(trimethylsilyl) phosphite is classified as a hazardous substance. The primary risks

associated with this chemical are its flammability and its irritant effects on the skin, eyes, and

potentially the respiratory system.[4][5] Exposure can lead to significant irritation, and

appropriate precautions must be taken to prevent all routes of personal contact.[6]

Under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

BTSP is categorized as follows:

Hazard Class Category Hazard Statement Pictogram

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
🔥

Skin Irritation Category 2
H315: Causes skin

irritation
!

Serious Eye Irritation Category 2
H319: Causes serious

eye irritation
!

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
!

Data compiled from multiple sources.[4][5][7]
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Signal Word: Warning[5][7]

Key Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[4]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Section 2: Chemical and Physical Properties
Understanding the physicochemical properties of BTSP is fundamental to its safe handling and

use in experimental design. It is a combustible, moisture-sensitive liquid.[4][6]

Property Value

Molecular Formula C6H19O3PSi2[1]

Molecular Weight 226.36 g/mol [1]

Appearance Clear colorless liquid[6]

Density 0.968 g/mL at 20 °C[2]

Boiling Point 77-79 °C at 11 mm Hg[2]

Flash Point 58 °C[3][5]

Reactivity
Reacts with water.[6] Incompatible with strong

oxidizing agents.[4]

Section 3: Safe Handling and Storage Protocols
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A self-validating safety protocol is one where the steps inherently mitigate the identified risks.

The following protocol for handling bis(trimethylsilyl) phosphite is designed with this principle

in mind, addressing its flammability, irritant nature, and moisture sensitivity.

Experimental Protocol: Handling Bis(trimethylsilyl) phosphite

Preparation and Hazard Review: Before handling, review this guide and the supplier-specific

Safety Data Sheet (SDS). Ensure the location of the nearest safety shower and eyewash

station is known.[7]

Engineering Controls: All manipulations of BTSP must be conducted within a certified

chemical fume hood to manage flammable vapors and prevent inhalation.[4] Ensure the

work area is free of ignition sources such as open flames, hot plates, and spark-producing

equipment.[4]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in Section 4.

This includes, at a minimum, safety goggles, chemical-resistant gloves (e.g., nitrile), and a

flame-retardant lab coat.

Chemical Dispensing: Ground and bond containers when transferring the liquid to prevent

static discharge, a potential ignition source.[8] Use only non-sparking tools for transfers.[9]

As the material is moisture-sensitive, consider dispensing under an inert atmosphere (e.g.,

nitrogen or argon).[6]

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.[7] Decontaminate all equipment and the work surface.

Waste Disposal: All BTSP-contaminated waste is considered hazardous. Dispose of it in a

designated, properly labeled hazardous waste container for collection by environmental

health and safety personnel.[4]

Storage Requirements:

Store in a cool, dry, well-ventilated area.[6] Recommended storage temperature is 2-8°C.[2]

[3]

Keep containers tightly sealed to prevent exposure to moisture and air.[6]
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Store away from incompatible materials, particularly strong oxidizing agents, acids, and

alcohols.[4][9]

The storage area should be free of ignition sources.[6]

Section 4: Personal Protective Equipment (PPE)
Workflow
The selection of PPE is a critical control measure. The following diagram illustrates the

decision-making process for ensuring adequate protection when working with

bis(trimethylsilyl) phosphite.
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Risk Assessment

Hierarchy of Controls

Specific PPE Selection

Task: Handling
Bis(trimethylsilyl) phosphite

Identify Hazards:
- Flammable Liquid
- Skin/Eye Irritant

- Inhalation Hazard

Engineering Controls
(Fume Hood)

Administrative Controls
(SOP Review, Training)

Personal Protective Equipment
(Last Line of Defense)

Eye Protection:
Chemical Safety Goggles

(EN 166 Compliant)

Skin Protection:
- Chemical-Resistant Gloves

- Lab Coat

Respiratory Protection:
(If hood fails or for spills)
Type A-P Filter Respirator

Click to download full resolution via product page

Caption: PPE selection workflow for handling bis(trimethylsilyl) phosphite.
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Section 5: Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is crucial.

First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or they feel unwell, seek immediate

medical attention.[4] If not breathing, provide

artificial respiration.[10]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. If skin irritation occurs, get

medical advice/attention.[4][7]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, holding eyelids open. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[4][7][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7][10]

Spill and Leak Response Protocol

Evacuate: Clear the immediate area of all personnel.[6]

Control Ignition Sources: Remove all sources of ignition from the spill area.[6]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment (Minor Spill): For small spills, cover with a suitable non-flammable absorbent

material (e.g., sand, vermiculite).
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Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, sealed container for hazardous waste disposal.[7][11]

Decontamination: Clean the spill area thoroughly.

Major Spill: For large spills, evacuate the laboratory, alert emergency responders, and move

upwind from the spill.[6]

Firefighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO2).[4][6][7]

Unsuitable Media: Do not use a direct stream of water, as the material reacts with water.[6]

Specific Hazards: The substance is combustible.[6] Fire may produce irritating, corrosive, or

poisonous fumes, including carbon oxides (CO, CO2), phosphorus oxides (POx), and silicon

dioxide (SiO2).[4][6]

Protective Equipment: Firefighters must wear full body protective clothing and self-contained

breathing apparatus (SCBA).[6]

Section 6: Disposal Considerations
All waste containing bis(trimethylsilyl) phosphite, including empty containers and

contaminated materials, must be treated as hazardous waste.[6]

Do not dispose of the material with municipal waste or allow it to enter drains or sewer

systems.[7]

All waste must be handled in accordance with local, state, and federal regulations.[6]

Consult your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to ensure proper disposal.[7] Contaminated packaging

should be disposed of in the same manner as the unused product.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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